(E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C17H16N2O3S2/c1-11-8-9-13-14(10-11)23-17(19(13)2)18-16(20)12-6-4-5-7-15(12)24(3,21)22/h4-10H,1-3H3
• InChI Key: RPJVUAGNWVCGKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CC=C3S(=O)(=O)C)S2)C
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

(E)-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide (DMBMF) is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. It is a member of the benzothiazole family of compounds, which are known to have a wide range of biological activities.

Scientific Research Applications

Synthesis and Electrophysiological Activity

Research has shown the synthesis of N-substituted imidazolylbenzamides and benzene-sulfonamides, demonstrating electrophysiological activities comparable to sematilide, a potent selective class III agent. This highlights the potential of these compounds in cardiac arrhythmia treatment, suggesting that the 1H-imidazol-1-yl moiety can replace the methylsulfonylamino group to produce class III electrophysiological activity in the N-substituted benzamide series (Morgan et al., 1990).

Anticancer Evaluation

A study on the synthesis of novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups revealed promising anticancer activity against a panel of human cancer cell lines. This indicates the potential of these compounds as anticancer agents, with certain derivatives showing comparable GI50 values to the standard drug Adriamycin (Tiwari et al., 2017).

Interaction with DNA and Anticancer Activity

Ternary complexes prepared with sulfonamide derivatives showed significant DNA binding and cleavage activity, with some demonstrating potent anticancer effects in human tumor cells. The interaction with DNA and the subsequent biological activities underscore the importance of the sulfonamide derivative in governing these interactions, pointing towards the therapeutic potential of these compounds in cancer treatment (González-Álvarez et al., 2013).

Enzyme Inhibition

Exploration of new structural features of sulfonamide scaffolds for the inhibition of human carbonic anhydrases revealed that most compounds preferentially inhibit certain isoforms of the enzyme. This study suggests the significant impact of electronic and steric features on the biological activity of these derivatives, highlighting their potential in designing inhibitors for specific enzyme isoforms (Distinto et al., 2019).